Cas no 1378255-36-7 (4-Bromo-2-(methylthio)-1H-benzo[d]imidazole)

• Product Name: 4-Bromo-2-(methylthio)-1H-benzo[d]imidazole
• CAS No: 1378255-36-7
• MF: C₈H₇BrN₂S
• MW: 243.123579263687
• CID: 4823874
• Update Time: 2025-05-21

4-Bromo-2-(methylthio)-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(methylthio)-1H-benzo[d]imidazole
• 7-Bromo-2-(methylthio)-1H-benzo[d]imidazole

• Inchi： 1S/C8H7BrN2S/c1-12-8-10-6-4-2-3-5(9)7(6)11-8/h2-4H,1H3,(H,10,11)
• InChI Key： STANQORZMJIQBQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N=C(N2)SC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 3
• Topological Polar Surface Area: 54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 4-Bromo-2-(methylthio)-1H-benzo[d]imidazole

Recent Advances in the Study of 4-Bromo-2-(methylthio)-1H-benzo[d]imidazole (CAS: 1378255-36-7)

The compound 4-Bromo-2-(methylthio)-1H-benzo[d]imidazole (CAS: 1378255-36-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the role of 4-Bromo-2-(methylthio)-1H-benzo[d]imidazole as a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the bromo and methylthio substituents, make it a valuable scaffold for designing inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of protein kinases involved in cancer progression.

In addition to its role in kinase inhibition, this compound has shown promise in antimicrobial applications. A recent investigation revealed its potent activity against drug-resistant bacterial strains, particularly when incorporated into novel antibiotic derivatives. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by in vitro and in vivo experiments.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 4-Bromo-2-(methylthio)-1H-benzo[d]imidazole. A 2024 report in Organic Process Research & Development detailed a scalable and cost-effective method for its synthesis, achieving high yields and purity. This development is particularly significant for industrial-scale applications, ensuring a reliable supply for further research and drug development efforts.

Looking ahead, the potential of 4-Bromo-2-(methylthio)-1H-benzo[d]imidazole extends beyond its current applications. Ongoing research is exploring its utility in neurodegenerative diseases and inflammatory disorders, with preliminary data suggesting neuroprotective and anti-inflammatory properties. These findings underscore the compound's versatility and its potential to address unmet medical needs across multiple therapeutic areas.